Cas no 2092722-29-5 (1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2092722-29-5
• MF: C₇H₄F₃N₃O₂
• MW: 219.120771408081
• CID: 5722252
• PubChem ID: 121213260
• Update Time: 2025-10-28

1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• starbld0036880
• 1-(cyanomethyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid
• AKOS026723722
• 1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 2092722-29-5
• F2198-4697

• Inchi： 1S/C7H4F3N3O2/c8-7(9,10)5-4(6(14)15)3-13(12-5)2-1-11/h3H,2H2,(H,14,15)
• InChI Key： WJFJSQRTYNASRY-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN(CC#N)N=1)(F)F

Computed Properties

• Exact Mass: 219.02556087g/mol
• Monoisotopic Mass: 219.02556087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

1-(Cyanomethyl)-3-(Trifluoromethyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, with CAS No 2092722-29-5, is a highly specialized organic molecule that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a cyanomethyl group at position 1 and a trifluoromethyl group at position 3, along with a carboxylic acid moiety at position 4. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the potential of this compound as a herbicide, demonstrating its ability to inhibit the growth of various weed species without adversely affecting crop plants. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the molecule's stability and bioavailability, making it an attractive candidate for agricultural use. Additionally, the cyanomethyl group contributes to the compound's ability to target specific enzymes involved in plant metabolism, further enhancing its efficacy as a herbicide.

In the pharmaceutical sector, this compound has shown promise as a lead molecule for the development of new drugs targeting metabolic disorders. Researchers have found that it exhibits selective inhibition of certain kinases, which are critical in regulating cellular processes such as proliferation and apoptosis. This property makes it a valuable tool in the study of cancer biology and the development of anti-cancer therapies.

The synthesis of 1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the pyrazole ring with high precision. Furthermore, advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are essential for studying stereochemical effects in biological systems.

From an environmental perspective, this compound has been evaluated for its ecotoxicological profile. Studies indicate that it has low toxicity to non-target organisms, including aquatic life, when used at recommended application rates. This makes it an environmentally friendly alternative to traditional herbicides that often pose risks to ecosystems.

In conclusion, 1-(cyanomethyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid represents a significant advancement in chemical innovation. Its versatile structure and promising biological activities make it a valuable asset across multiple industries. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing challenges in agriculture and medicine alike.